Cas no 209523-04-6 (Ethyl N-docosanoylanthranilate)

• Product name: Ethyl N-docosanoylanthranilate
• CAS No: 209523-04-6
• MF: C₃₁H₅₃NO₃
• MW: 487.757429838181
• CID: 910844
• PubChem ID: 5317244

Ethyl N-docosanoylanthranilate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-docosanoylanthranilate
• ethyl 2-(docosanoylamino)benzoate
• DTXSID50415721
• 209523-04-6

• Inchi： InChI=1S/C31H53NO3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-27-30(33)32-29-26-24-23-25-28(29)31(34)35-4-2/h23-26H,3-22,27H2,1-2H3,(H,32,33)
• InChI Key： ZCKYIMVVSFEAIM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCC(=O)NC1=CC=CC=C1C(=O)OCC

Computed Properties

• Exact Mass: 487.40254455g/mol
• Monoisotopic Mass: 487.40254455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 24
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives